(Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-methylidenecyclopentyl]hept-5-enoic acid

• IUPAC Name: (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-methylidenecyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C21H34O4/c1-3-4-7-10-17(22)13-14-18-16(2)15-20(23)19(18)11-8-5-6-9-12-21(24)25/h5,8,13-14,17-20,22-23H,2-4,6-7,9-12,15H2,1H3,(H,24,25)/b8-5-,14-13+/t17-,18-,19+,20-/m0/s1
• InChI Key: ROZAFJXVUNORLT-SFIVEXQWSA-N
• Canonical SMILES: CCCCCC(C=CC1C(C(CC1=C)O)CC=CCCCC(=O)O)O
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC1=C)O)C/C=C\CCCC(=O)O)O
• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol

Description

11-deoxy-11-methylene Prostaglandin D2 is a chemically stable, isosteric analog of Prostaglandin D2. In this compound, the 11-keto group is replaced by an exocyclic methylene group, which enhances its stability compared to the parent compound . This modification makes it a valuable tool in scientific research, particularly in studies related to adipogenesis and prostaglandin receptor interactions .

Scientific Research Applications

11-deoxy-11-methylene Prostaglandin D2 has several applications in scientific research:

Chemistry: Used as a stable analog for studying the chemical properties and reactions of Prostaglandin D2.

Biology: Investigated for its role in adipogenesis and its interactions with prostaglandin receptors

Medicine: Potential therapeutic applications due to its stability and receptor interactions.

Industry: Utilized in the development of new prostaglandin analogs for various applications

Mechanism of Action

The mechanism of action of 11-deoxy-11-methylene Prostaglandin D2 involves its interaction with prostaglandin receptors, particularly the D-prostanoid receptors 1 (DP1) and 2 (DP2). It has been shown to stimulate the storage of fats and suppress adipogenesis through the downregulation of peroxisome proliferator-activated receptor gamma (PPARγ) expression . This compound’s stability allows for prolonged interaction with these receptors, making it a valuable tool for studying prostaglandin signaling pathways .

Similar Compounds:

Prostaglandin D2: The parent compound, which is less stable due to the presence of the 11-keto group.

11-deoxy Prostaglandin D2: Another analog with a different modification at the 11 position.

11-methylene Prostaglandin E2: A similar compound in the Prostaglandin E series with an exocyclic methylene group

Uniqueness: 11-deoxy-11-methylene Prostaglandin D2 is unique due to its enhanced stability and specific receptor interactions. This makes it particularly useful for long-term studies and applications where stability is crucial .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 11-deoxy-11-methylene Prostaglandin D2 involves the replacement of the 11-keto group in Prostaglandin D2 with an exocyclic methylene group. This is typically achieved through a series of organic reactions, including reduction and methylenation steps .

Industrial Production Methods: While specific industrial production methods are not widely documented, the synthesis likely involves standard organic synthesis techniques used in the pharmaceutical industry. These methods would include the use of high-purity reagents, controlled reaction conditions, and purification steps to ensure the stability and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 11-deoxy-11-methylene Prostaglandin D2 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups present in the compound.

Reduction: Reduction reactions can further stabilize the compound by reducing any remaining keto groups.

Substitution: The exocyclic methylene group can participate in substitution reactions, potentially leading to the formation of new derivatives

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Various nucleophiles can be used depending on the desired substitution product

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of methylene-substituted compounds .

Q & A

Q1: How does 11-deoxy-11-methylene-PGD2 interact with its targets and what are the downstream effects?

A1: 11-deoxy-11-methylene-PGD2 interacts with the D-prostanoid receptors, DP1 and DP2. [] While it exhibits some agonist activity at DP2, it acts primarily as a DP2 antagonist. [] This antagonistic activity at DP2 has been linked to the suppression of adipogenesis in 3T3-L1 cells. [] The compound also impacts DP1 expression, potentially contributing to its anti-adipogenic effects. []

Q2: How does the stability of 11-deoxy-11-methylene-PGD2 compare to PGD2?

A2: 11-deoxy-11-methylene-PGD2 demonstrates higher stability compared to PGD2. [] This enhanced stability is attributed to its resistance to spontaneous transformation into PGJ2 derivatives. [] This increased stability makes it a more potent suppressor of adipogenesis compared to PGD2 when added during the differentiation phase. []

Q3: Are there any known structure-activity relationships for 11-deoxy-11-methylene-PGD2?

A3: Research indicates that modifications to the 9-hydroxyl and 11-oxo groups of PGD2 can significantly impact its activity at DP1 and DP2 receptors. [] For instance, replacing the 11-oxo group with a CH2 group, as seen in 11-deoxy-11-methylene-PGD2, results in a loss of DP1 and DP2 agonist activity while conferring DP2 antagonist activity. []